Cas no 1549464-33-6 (3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1549464-33-6
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5702257
• PubChem ID: 83216414
• Update Time: 2025-05-25

3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 3-(4-Amino-3-methyl-1H-pyrazol-1-yl)tetrahydrothiophene 1,1-dioxide
• 3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione
• EN300-1112210
• AKOS021538465
• 1549464-33-6

• Inchi： 1S/C8H13N3O2S/c1-6-8(9)4-11(10-6)7-2-3-14(12,13)5-7/h4,7H,2-3,5,9H2,1H3
• InChI Key： FASQCSVRSZQIPL-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C=C(N)C(C)=N1

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 510.2±50.0 °C(Predicted)
• pka: 3.88±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1lambda6-thiolane-1,1-dione

3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1λ6-thiolane-1,1-dione, identified by the CAS registry number CAS No. 1549464-33-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiolane diones, which are known for their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule incorporates a pyrazole ring substituted with an amino and methyl group, connected to a thiolane dione moiety, creating a compound with both aromatic and heterocyclic characteristics.

Recent studies have highlighted the importance of thiolane diones in the development of advanced materials and pharmaceuticals. The pyrazole ring in this compound is particularly interesting due to its ability to participate in hydrogen bonding and its potential as a building block for bioactive molecules. The presence of the amino group further enhances the compound's reactivity, making it a valuable intermediate in organic synthesis.

In terms of synthesis, researchers have employed various strategies to efficiently prepare 3-(4-Amino-3-methyl-1H-pyrazol-1-yl)-1λ6-thiolane. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the unique reactivity of the thiolane dione system under microwave conditions, enabling the formation of complex molecular architectures with precision.

The application of this compound extends beyond traditional organic synthesis. Recent findings suggest that it may serve as a precursor for the development of novel pharmaceutical agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity has been explored in preclinical studies, indicating potential therapeutic applications in areas such as oncology and neurodegenerative diseases.

In addition to its biological relevance, the compound has also been investigated for its role in materials science. The thiolane dione moiety exhibits unique electronic properties that make it suitable for applications in organic electronics. Researchers have explored its use in constructing advanced materials for flexible electronics and energy storage devices, highlighting its potential as a key component in next-generation technologies.

The structural versatility of CAS No. 1549464 also makes it an attractive candidate for use in catalytic processes. Recent studies have demonstrated its ability to act as a chiral catalyst in asymmetric synthesis reactions, offering new avenues for the production of enantiomerically enriched compounds—a critical requirement in pharmaceutical manufacturing.

In conclusion, 3-(4-Amino-3-methyl-substituted thiolane dione represents a multifaceted compound with wide-ranging applications across diverse fields. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.